Cas no 866848-37-5 (6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline)

• Product Name: 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline
• CAS No: 866848-37-5
• MF: C₂₄H₂₈N₂O₄S
• MW: 440.555125236511
• CID: 6287442
• PubChem ID: 5640526
• Update Time: 2025-10-30

6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline
• CCG-138028
• 6,7-dimethoxy-3-(4-methylphenyl)sulfonyl-4-(4-methylpiperidin-1-yl)quinoline
• AKOS001859099
• 6,7-dimethoxy-4-(4-methylpiperidin-1-yl)-3-tosylquinoline
• 866848-37-5
• F1605-1362

• Inchi： 1S/C24H28N2O4S/c1-16-5-7-18(8-6-16)31(27,28)23-15-25-20-14-22(30-4)21(29-3)13-19(20)24(23)26-11-9-17(2)10-12-26/h5-8,13-15,17H,9-12H2,1-4H3
• InChI Key： LWJIPMYFWMFNHE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CN=C2C=C(C(=CC2=C1N1CCC(C)CC1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 440.17697855g/mol
• Monoisotopic Mass: 440.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 77.1Ų

Additional information on 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline

Research Briefing on 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline (CAS: 866848-37-5)

This research briefing provides an in-depth analysis of the latest scientific findings related to the compound 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline (CAS: 866848-37-5). This quinoline derivative has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. The briefing synthesizes recent studies, highlighting its synthesis, mechanism of action, and pharmacological properties.

Recent studies have focused on the synthesis and optimization of 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The compound's structural features, including the dimethoxy and tosyl groups, are critical for its biological activity, particularly in modulating protein-protein interactions involved in inflammatory pathways.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory effects on specific kinase targets, such as JAK2 and SYK, which are implicated in autoimmune diseases and cancer. In vitro studies demonstrated IC50 values in the nanomolar range, suggesting high efficacy. Furthermore, in vivo models of rheumatoid arthritis showed significant reduction in inflammation and joint damage, positioning it as a promising candidate for further preclinical development.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile, particularly its oral bioavailability and metabolic stability. Recent efforts have employed prodrug strategies and formulation enhancements to address these limitations. Additionally, toxicological assessments indicate a favorable safety profile at therapeutic doses, though long-term studies are warranted.

In conclusion, 6,7-dimethoxy-3-(4-methylbenzenesulfonyl)-4-(4-methylpiperidin-1-yl)quinoline represents a compelling case study in rational drug design. Its dual kinase inhibition and anti-inflammatory properties underscore its potential as a multi-target therapeutic agent. Future research should focus on clinical translation and exploring its applicability in other disease contexts, such as oncology and neurodegenerative disorders.